Cas no 80007-99-4 ( )

• Product name: &nbsp
• CAS No: 80007-99-4
• MF: C₉H₆N₃OF₃
• MW: 229.15864
• CID: 984983
• PubChem ID: 267661

  Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-yl)-2,2,2-trifluoroacetamide
• AC1L6IMS
• AC1Q4I73
• Acetamide, N-1H-benzimidazol-2-yl-2,2,2-trifluoro-
• AR-1J7136
• BRN 3614730
• N-1H-Benzimidazol-2-yl-2,2,2-trifluoroacetamide
• NSC107203
• NSC 107203
• NSC-107203
• 80007-99-4
• AKOS003849088
• DEBMOHFVGJVHLV-UHFFFAOYSA-N
• DTXSID40230006
•  

• Inchi： InChI=1S/C9H6F3N3O/c10-9(11,12)7(16)15-8-13-5-3-1-2-4-6(5)14-8/h1-4H,(H2,13,14,15,16)
• InChI Key： DEBMOHFVGJVHLV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 229.04638
• Monoisotopic Mass: 229.046296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.585
• Boiling Point: 265.1°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.628
• PSA: 57.78
• LogP: 2.13670